Cas no 2138221-43-7 (4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole
• CAS No: 2138221-43-7
• MF: C₁₄H₁₅F₃N₂
• MW: 268.277513742447
• CID: 6397992
• PubChem ID: 165856932
• Update Time: 2025-10-31

4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-737256
• 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole
• 2138221-43-7

• Inchi： 1S/C14H15F3N2/c1-8(2)13-11(7-19(3)18-13)9-5-4-6-10(12(9)15)14(16)17/h4-8,14H,1-3H3
• InChI Key： NVRNPSVXAUOEKL-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CC=CC=1C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 268.11873297g/mol
• Monoisotopic Mass: 268.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole

Introduction to 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2138221-43-7)

4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2138221-43-7, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of multiple fluorine atoms and a difluoromethyl group in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole consists of a pyrazole core substituted with various functional groups. The difluoromethyl group (–CF₂–) is a key feature that enhances the compound's lipophilicity and metabolic stability, while the fluorophenyl ring contributes to its binding affinity with biological targets. Additionally, the methyl and propan-2-yl substituents further modulate the compound's pharmacokinetic properties, making it an intriguing subject for pharmacological studies.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the benefits of fluorinated compounds. Fluoroaromatics and fluorinated heterocycles are known for their improved bioavailability, enhanced binding interactions, and increased metabolic resistance. The compound 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole exemplifies these advantages, as its structural design aims to optimize both pharmacological efficacy and safety.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific modifications in the structure of 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole may enhance its interaction with target enzymes or receptors, leading to more potent therapeutic effects.

Recent studies have highlighted the importance of fluorine substitution in drug design. For instance, the introduction of fluorine atoms can alter the electronic distribution within a molecule, thereby influencing its reactivity and binding affinity. The difluoromethyl group, in particular, has been shown to improve the metabolic stability of drug candidates by resisting oxidative degradation. This property is crucial for extending the half-life of pharmaceuticals and ensuring consistent therapeutic outcomes.

The synthesis of 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The complexity of its synthesis underscores the compound's significance in medicinal chemistry and highlights the expertise required to produce it on an industrial scale.

Evaluation of 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors associated with diseases such as cancer and inflammation. These findings align with the broader trend in drug discovery where fluorinated pyrazoles are being explored for their therapeutic potential.

The pharmacokinetic profile of 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole is another critical aspect that has been thoroughly investigated. Studies indicate that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its suitability for systemic administration. Additionally, its metabolic stability suggests that it may have a prolonged half-life compared to non-fluorinated analogs, which could be advantageous for chronic treatments.

The development of new drugs is often a lengthy and resource-intensive process. However, the unique properties of 4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole offer a compelling rationale for further investment in its research and development. By leveraging cutting-edge synthetic methodologies and exploring its biological potential, scientists may uncover novel therapeutic applications that could benefit patients worldwide.

In conclusion,4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2138221-43-7) represents a significant advancement in pharmaceutical chemistry. Its innovative structure combines multiple functional groups that enhance its pharmacological properties, making it a valuable candidate for future drug development. As research continues to uncover new applications for this compound,4-[3-(difluoromethyl)-2-fluorophenyl]-1-methyl-3-(propan-2-yI)-IH-pyrrolle is poised to play an important role in addressing unmet medical needs.